![molecular formula C13H15FO2 B1406447 trans-Benzyl 3-fluoro-3-methylcyclobutanecarboxylate CAS No. 1455037-44-1](/img/structure/B1406447.png)
trans-Benzyl 3-fluoro-3-methylcyclobutanecarboxylate
Overview
Description
Scientific Research Applications
Chemical Synthesis and Properties
- Synthesis and Properties of Stereoisomers : The synthesis of cis- and trans-1-amino-3-fluoro-3-methylcyclobutanecarboxylic acids from diisopropyl 3-oxocyclobutane-1,1-dicarboxylate has been achieved. These acids show different pKa values for the carboxylic acid functions and the amino groups, hinting at different interactions with fluorine atoms (Chernykh et al., 2016).
- Stereoselective Synthesis : A stereoselective approach was developed for synthesizing cis- and trans-3-fluoro-1-phenylcyclobutylamine. This process involved the reduction of cyclobutanone and demonstrated excellent stereoselectivity (Shao & Ye, 2008).
- Physicochemical Characteristics : The synthesis of cis- and trans-3-alkyl- and 3-aryl-3-fluorocycobutylamines from 3-oxocyclobutane carboxylic acid revealed insights into their pKa and log D values. The fluorinated trans-compounds displayed increased lipophilicity compared to non-fluorinated analogues (Chernykh et al., 2015).
Biochemical Interactions and Transport Mechanisms
- Transport Mechanisms in Prostate Cancer : Trans-1-amino-3-18F-fluorocyclobutanecarboxylic acid (anti–18F-FACBC) showed promise for visualizing prostate cancer, with its transport mechanism and intracellular fate being explored in human prostate cancer cells. This study provided insights into the role of sodium-dependent and sodium-independent amino acid transporters in the uptake of this tracer (Okudaira et al., 2011).
- Differences in Transport Mechanisms : The uptake mechanisms of trans-1-amino-3-[18F]fluorocyclobutanecarboxylic acid (anti-[18F]FACBC) were compared in inflammatory and tumor cells. This research highlighted the involvement of Na+-dependent amino acid transporters and the potential advantages of anti-[18F]FACBC accumulation in different cell types for imaging purposes (Oka et al., 2014).
properties
IUPAC Name |
benzyl 3-fluoro-3-methylcyclobutane-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FO2/c1-13(14)7-11(8-13)12(15)16-9-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMSABYXKKSYNSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)C(=O)OCC2=CC=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601150547 | |
Record name | Cyclobutanecarboxylic acid, 3-fluoro-3-methyl-, phenylmethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601150547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1455037-44-1 | |
Record name | Cyclobutanecarboxylic acid, 3-fluoro-3-methyl-, phenylmethyl ester, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601150547 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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